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A new generation of atomic clocks, based on the ytterbium-171 ion (*’tYb*), is redefining the
frontiers of precision timekeeping, consistently outperforming the long-standing Cesium (Cs)
fountain atomic clocks that form the basis of the international definition of the second. For
researchers, scientists, and professionals in fields like drug development where precise timing
can be critical for instrumentation and data synchronization, understanding the performance
differences between these technologies is paramount.

Optical atomic clocks, such as the 7tYb* ion clock, operate at frequencies in the optical part of
the electromagnetic spectrum, which are about 100,000 times higher than the microwave
frequencies used in Cesium clocks. This higher frequency allows for a more finely divided and
stable "ticking," leading to significantly improved accuracy and stability. Recent evaluations
from leading metrology institutes have demonstrated that ’*Yb* ion clocks possess systematic
uncertainties two orders of magnitude smaller than the best Cesium fountain clocks.

Performance at a Glance: *7*Yb* vs. Cesium

The following table summarizes the key performance metrics for state-of-the-art ’2Yb* ion
clocks and Cesium fountain atomic clocks, based on data from leading national metrology
institutes.
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Cesium Fountain Atomic

Performance Metric 171¥b+ lon Clock
Clock

Systematic Uncertainty 2.2 x 10728[1][2] ~1.71 x 10716

. o Approaching 10-18 at longer
Stability (Allan Deviation) o ~2.5x 10714 (t/s)"172
averaging times

] o Optical transition in a single Microwave transition in an
Operating Principle ]
trapped ion ensemble of atoms

Higher accuracy and stability, )
Well-established technology,

Key Advantages lower sensitivity to ]
basis of the current S| second

environmental perturbations

More complex experimental Lower accuracy and stability

Key Disadvantages )
setup compared to optical clocks

Delving into the Experimental Details

The superior performance of 1’2Yb* ion clocks is a direct result of the meticulous experimental
control over the quantum state of a single trapped ion.

Experimental Protocol: 7*Yb* Single-lon Optical Clock

The experimental setup for a ’tYb* ion clock involves isolating a single ytterbium ion in an ion
trap under ultra-high vacuum. The evaluation of its performance hinges on two primary
procedures:

» Evaluation of Systematic Frequency Shifts: This process quantifies how various
environmental factors shift the clock's resonant frequency from its true, unperturbed value.
The total systematic uncertainty is the root-sum-square of all individual uncertainties. Key
systematic shifts that are meticulously evaluated include:

o Blackbody Radiation (BBR) Shift: The thermal radiation from the surrounding environment
can shift the ion's energy levels. This is mitigated by carefully controlling the temperature
of the vacuum chamber and applying calculated corrections.
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o Quadratic Zeeman Shift: The interaction of the ion's magnetic moment with an external
magnetic field causes a frequency shift. This is minimized by enclosing the ion in multiple
layers of magnetic shielding and operating at a very low, stable magnetic field.

o Electric Quadrupole Shift: The interaction of the ion's electric quadrupole moment with
electric field gradients from the ion trap electrodes can lead to a frequency shift. This is
carefully characterized and minimized by precise trap geometry and positioning of the ion.

[2]

o Micromotion Shifts: The driven motion of the ion in the radiofrequency trap can cause both
time dilation (second-order Doppler shift) and AC Stark shifts. These are minimized by
precisely nulling the stray DC electric fields that would displace the ion from the RF null of
the trap.

o Measurement of Frequency Stability: The stability of an atomic clock, which describes how
consistently it "ticks," is typically characterized by the Allan deviation. The procedure
involves:

o Comparing the frequency of the 171Yb* clock to a highly stable reference, often another
optical clock or a cryogenic sapphire oscillator.

o Continuously measuring the frequency difference between the two clocks over extended
periods.

o Calculating the Allan deviation from this time series of frequency data. The Allan deviation
is plotted as a function of averaging time (1), revealing the clock's stability over different
timescales.

Experimental Protocol: Cesium Fountain Atomic Clock

Cesium fountain clocks, the current primary frequency standards, operate on a different
principle, using a cloud of laser-cooled cesium atoms.

o Evaluation of Systematic Frequency Shifts: Similar to ion clocks, a thorough evaluation of
systematic effects is crucial. The dominant shifts for Cesium fountain clocks include:
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o Collisional Shift (Spin-Exchange Shift): Interactions between the cesium atoms in the
fountain cause a significant frequency shift. This is evaluated by varying the density of the
atomic cloud and extrapolating to zero density.

o Blackbody Radiation Shift: As with ion clocks, thermal radiation is a significant source of
uncertainty, though the sensitivity of the cesium transition is different.

o Quadratic Zeeman Shift: A controlled magnetic field (the "C-field") is applied to define the
guantization axis, and the shift is calculated and corrected for.

o Gravitational Redshift: The height of the atomic fountain means that the atoms experience
a slightly different gravitational potential at the top and bottom of their trajectory, leading to
a relativistic frequency shift that must be precisely accounted for.

» Measurement of Frequency Stability: The stability of a Cesium fountain is also determined
using the Allan deviation. The process is analogous to that for the ion clock, typically
involving comparison against a hydrogen maser or another stable frequency reference. The
stability is often limited by the quantum projection noise, which is related to the number of
atoms used in each measurement cycle.

Visualizing the Comparison: A Logical Workflow

To better understand the fundamental differences in operation and evaluation, the following
diagram illustrates the logical workflow for both 171Yb* ion clocks and Cesium fountain clocks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A New Era in Timekeeping: ’tYb* lon Clocks Surpass
Cesium Standards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3061551#yb-ion-clock-performance-vs-cesium-
atomic-clocks]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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